Cas no 1228530-93-5 (3-(4-Fluorophenyl)-6-methylpicolinic acid)

• Product Name: 3-(4-Fluorophenyl)-6-methylpicolinic acid
• CAS No: 1228530-93-5
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 2122577
• Update Time: 2023-08-04

3-(4-Fluorophenyl)-6-methylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-6-methylpicolinic acid
• OIRJUSUBTCKWGI-UHFFFAOYSA-N
• 3-(4-Fluorophenyl)-6-methylpicolinic acid

• Inchi： 1S/C13H10FNO2/c1-8-2-7-11(12(15-8)13(16)17)9-3-5-10(14)6-4-9/h2-7H,1H3,(H,16,17)
• InChI Key： OIRJUSUBTCKWGI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C)N=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 50.2